Cas no 1190311-57-9 (3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile)

3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a heterocyclic compound featuring a pyrrolopyridine core functionalized with an iodine substituent at the 3-position and a cyano group at the 5-position. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive handle. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions. Its well-defined reactivity profile and stability under standard conditions make it valuable for constructing complex nitrogen-containing scaffolds in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity.
3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile structure
1190311-57-9 structure
Product Name:3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
CAS No:1190311-57-9
MF:C8H4IN3
MW:269.041933059692
CID:4562058
Update Time:2025-11-06

3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
    • 5-CYANO-3-IODO-4-AZAINDOLE
    • Inchi: 1S/C8H4IN3/c9-6-4-11-7-2-1-5(3-10)12-8(6)7/h1-2,4,11H
    • InChI Key: JXCJZRQDEVTQNK-UHFFFAOYSA-N
    • SMILES: IC1=CNC2C=CC(C#N)=NC=21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.5

3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029181042-250mg
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
1190311-57-9 97%
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$525.00 2023-09-04
Alichem
A029181042-1g
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
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$1237.50 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
1190311-57-9 98%
500mg
¥4082.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1672658-1g
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
1190311-57-9 98%
1g
¥7329.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1672658-5g
3-Iodo-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
1190311-57-9 98%
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¥25662.00 2024-08-09

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